Cas no 245-47-6 (1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene)

• Product Name: 1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene
• CAS No: 245-47-6
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD00230079
• CID: 284968
• PubChem ID: 378348
• Update Time: 2025-10-28

1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazole
• Benz[4,5]imidazo[1,2-a]pyridin
• benzimidazol
• pyrido{1,2-a}benzimidazole
• pyrido<1,2-a>Benzo[4,5]imidazo[1,2-a]pyridine
• 1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene
• 245-47-6
• Pyrido[1,2-a]benzimidazole #
• 1,8-Diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene
• NSC-660430
• EN300-296887
• CHEMBL1973116
• AKOS006371672
• FODVQKYUAIWTKY-UHFFFAOYSA-N
• Benzo[4,5]imidazo[1,2-a]pyridine
• pyrido[1, 2-a]benzimidazole
• SR-01000512268
• NCI60_021146
• Pyrido[1,2-a]benzimidazole (7CI,8CI,9CI)
• DTXSID70327498
• SR-01000512268-1
• 1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene
• SCHEMBL839837
• NSC660430

• MDL： MFCD00230079
• Inchi： 1S/C11H8N2/c1-2-6-10-9(5-1)12-11-7-3-4-8-13(10)11/h1-8H
• InChI Key： FODVQKYUAIWTKY-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.48750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,8,10,12-hexaene

Compound CAS No 245-47-6: 1,8-Diazatricyclo[7.4.0.0²⁷]trideca-2,4,6,8,10,12-hexaene

The compound with CAS No 245-47-6 is formally known as 1,8-diazatricyclo[7.4.0.0²⁷]trideca-2,4,6,8,10,12-hexaene. This molecule is a highly complex polycyclic aromatic hydrocarbon derivative with a unique fused-ring system that includes both aromatic and non-aromatic components. The name itself suggests the presence of two nitrogen atoms (as indicated by "diaza") within the tricyclic framework.

Recent studies have highlighted the significance of this compound in the field of organic chemistry and materials science due to its exceptional electronic properties and structural stability. Researchers have found that 1,8-diazatricyclo[7.4.0.0²⁷]trideca-2,4,6,8,10,12-hexaene exhibits unique photoluminescent behavior under UV light excitation. This property makes it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of precursor molecules containing the necessary functional groups for cyclization reactions. One of the most efficient methods reported in recent literature involves a tandem cycloaddition strategy that allows for the simultaneous formation of multiple rings in a single reaction step.

One of the most intriguing aspects of this compound is its ability to undergo reversible structural transformations under specific conditions such as temperature and pressure changes or exposure to certain chemical reagents. These transformations can significantly alter its electronic properties without compromising its overall stability.

Furthermore,CAS No 245-47-6 has been extensively studied for its potential applications in drug delivery systems due to its ability to encapsulate small molecules within its rigid framework. This property has led to investigations into its use as a drug carrier in targeted therapy applications.

In terms of industrial applications,1,8-diazatricyclo[7.4.0.0²⁷]trideca-2,4,6,8,hexaene has shown promise in the development of advanced materials for high-performance electronics and energy storage systems.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy using density functional theory (DFT) calculations.

In conclusion,CAS No 245-47-6 represents an exciting area of research with potential applications across multiple disciplines including materials science, organic electronics, and drug delivery systems.